Cas no 1795434-65-9 (N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1795434-65-9
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 5405133
• Update Time: 2025-10-12

N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C17H23N3O4/c1-12-4-6-13(7-5-12)15(24-9-8-21)10-18-16(22)14-11-20(2)19-17(14)23-3/h4-7,11,15,21H,8-10H2,1-3H3,(H,18,22)
• InChI Key： QXVVNGMPUXTWGW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC(OCCO)C2=CC=C(C)C=C2)=O)C(OC)=N1

Additional information on N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Introduction to N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1795434-65-9)

N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1795434-65-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and therapeutic potential. The presence of multiple functional groups, including hydroxyl, methoxy, and carboxamide moieties, contributes to its unique chemical properties and makes it a subject of extensive research for developing novel bioactive molecules.

The structural framework of N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide incorporates a bulky side chain with a 4-methylphenyl group, which is known to enhance binding affinity and selectivity in biological targets. This feature is particularly relevant in the design of drugs targeting receptors and enzymes involved in various pathological processes. The compound's pyrazole core is further modified with a 3-methoxy group and a terminal carboxamide moiety, which are commonly found in bioactive molecules and often play a crucial role in modulating biological activity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in many disease pathways. The unique structural features of N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, particularly its ability to interact with specific PPIs, have made it a promising candidate for further investigation. Studies have shown that compounds with similar structural motifs can disrupt aberrant signaling pathways involved in cancer, inflammation, and neurodegenerative diseases. The hydroxyl group in the side chain also suggests potential for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets.

The methoxy group at the 3-position of the pyrazole ring adds another layer of complexity to the compound's biological activity. Methoxy-substituted pyrazoles have been reported to exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these functional groups in N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide makes it a versatile scaffold for drug discovery efforts aimed at modulating these pathways.

The carboxamide group at the 4-position of the pyrazole ring is another key feature that contributes to the compound's potential bioactivity. Carboxamides are well-known for their ability to form stable hydrogen bonds with polar residues in proteins, making them effective at modulating enzyme activity and receptor binding. This property is particularly relevant in the development of drugs targeting enzymes involved in metabolic disorders and inflammatory diseases. The presence of both hydroxyl and methoxy groups adjacent to the carboxamide moiety further enhances the compound's potential for hydrogen bonding interactions, which can be critical for achieving high affinity binding to biological targets.

In light of these structural features, N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has been explored as a potential therapeutic agent in several preclinical studies. These studies have demonstrated its ability to inhibit the activity of key enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, its ability to interact with PPIs has opened up new avenues for treating diseases associated with dysregulated protein-protein interactions.

The synthesis of N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-(hydroxyethoxy)-4-methylbenzylamine and 3-methoxymethylpyrazole-4-carboxylic acid. These intermediates are then coupled using standard organic coupling techniques such as amide bond formation under mild conditions. The final product is purified using column chromatography or recrystallization methods to achieve the desired purity for further biological evaluation.

The pharmacokinetic properties of N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, including its solubility, stability, and metabolic profile, are critical factors that determine its potential as a drug candidate. Preliminary studies have indicated that this compound exhibits good solubility in aqueous buffers, which is advantageous for formulation development. Additionally, its stability under various storage conditions suggests that it may be suitable for long-term use in clinical settings.

The potential therapeutic applications of N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, based on its structural features and preclinical data, are vast. It shows promise as a treatment for cancer by inhibiting key enzymes involved in tumor growth and progression. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its interaction with PPIs suggests potential applications in treating neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

In conclusion, N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]--3-me th oxy -1-me th yl -1 H -py ra z ole - 44 - ca r bo x am ide (CAS No . 17954346 -65 -9 ) is a highly promising compoun d with significant therapeutic po ten tial . Its unique structu re an d functional gro ups make it an attr active scaffold fo r drug disco ver y efforts aimed at mo dulating various disea se pathw ay s . With furthe r resear ch an d deve lopme nt , this compoun d holds great promise as a n e w class o f thera peutic agents fo r treatin g maladies rangin g from cancer t o neurodegenerative dis ease s .